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Compound of Interest

Compound Name: Olomoucine li

Cat. No.: B1249779

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed, step-by-step guide for the preparation of a stock
solution of Olomoucine Il using Dimethyl Sulfoxide (DMSO) as the solvent. Olomoucine Il is a
potent cyclin-dependent kinase (CDK) inhibitor used in cell cycle research and cancer studies.
[1][2][3] Accurate preparation of stock solutions is critical for ensuring experimental
reproducibility and obtaining reliable data. This protocol includes necessary calculations, safety
precautions, storage recommendations, and a summary of key quantitative data.

Quantitative Data Summary

The following table summarizes the essential properties of Olomoucine Il for stock solution
preparation.
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Parameter Value Source(s)
Molecular Formula C19H26N602 [2][4]
Molecular Weight 370.45 g/mol [2][3][5][6]
Purity >98% [11[4]
Appearance Crystalline solid / Solid powder  [4][6]
Solubility in DMSO Up to 100 mM [1]
Recommended Storage -20°C [1107]

Store under desiccating
Long-term Storage »
conditions for up to 12 months.

[1]

Experimental Protocol: Stock Solution Preparation

This protocol details the steps to prepare a 10 mM stock solution of Olomoucine Il in DMSO.

This concentration is a common starting point for subsequent dilutions to working

concentrations.

Materials and Equipment

Olomoucine Il powder (purity >98%)

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSQO)

Calibrated analytical balance (sensitive to 0.1 mg)

Calibrated micropipettes and sterile pipette tips

Sterile, amber or opaque microcentrifuge tubes (e.g., 1.5 mL)

Vortex mixer

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves
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Calculation of Mass

To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

Example Calculation for a 10 mM Stock Solution in 1 mL of DMSO:

Desired Concentration = 10 mM
Desired Volume =1 mL

Molecular Weight = 370.45 g/mol

Mass (mg) =10 mM x 1 mL x 370.45 /1000 = 3.70 mg

Therefore, 3.70 mg of Olomoucine Il is needed to make 1 mL of a 10 mM stock solution.

Step-by-Step Procedure

Preparation: Before starting, allow the Olomoucine Il container and the DMSO vial to
equilibrate to room temperature to prevent condensation.

Weighing: Carefully weigh out the calculated mass (e.g., 3.70 mg) of Olomoucine Il powder
using an analytical balance and place it into a sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume (e.g., 1 mL) of DMSO to the microcentrifuge
tube containing the Olomoucine Il powder.

Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. The solution should be clear.[7] Gentle warming or brief sonication can
be used if dissolution is difficult, but avoid overheating.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-20 uL) in sterile, clearly labeled
microcentrifuge tubes.

Storage: Store the aliquots at -20°C in the dark.[1][7]
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Visualized Workflows and Pathways
Experimental Workflow

The following diagram illustrates the sequential steps for preparing the Olomoucine Il stock
solution.

Stock Solution Preparation Workflow

1. Weigh Olomoucine I

2. Add DMSO

3. Vortex to Dissolve

4. Aliquot into Tubes

l

5. Store at -20°C

Click to download full resolution via product page

Caption: Workflow for Olomoucine Il stock solution preparation.

Signaling Pathway: Cell Cycle Inhibition

Olomoucine Il functions by inhibiting cyclin-dependent kinases (CDKs), which are crucial for
cell cycle progression. This diagram shows the points of inhibition.
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Mechanism of Action: CDK Inhibition
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Caption: Olomoucine Il inhibits CDK/Cyclin complexes to halt cell cycle.

Safety Precautions and Handling

e Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and
chemical-resistant gloves when handling Olomoucine Il and DMSO.

¢ Ventilation: Work in a well-ventilated area or a chemical fume hood.

» Handling: DMSO is a potent solvent that can facilitate the absorption of chemicals through
the skin. Avoid direct contact with the powder and the solution.

» Disposal: Dispose of all waste materials according to your institution's guidelines for
chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note and Protocol: Preparation of
Olomoucine Il Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1249779#step-by-step-guide-for-olomoucine-ii-stock-
solution-preparation-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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